1-Iodocyclopentene
Overview
Description
1-Iodocyclopentene is an organic compound with the chemical formula C5H7I. It is a cyclic halogenated compound that is commonly used in scientific research. The compound has a wide range of applications in the field of organic chemistry due to its unique chemical properties. In
Scientific Research Applications
Iodocarbocyclization Reactions
1-Iodocyclopentene is a significant compound in organic chemistry, particularly in iodocarbocyclization reactions. For instance, Barluenga et al. (2007) demonstrated that iodocyclopentenes are formed at room temperature from the reaction of delta-alkynyl-beta-ketoesters with iodine. This process involves cyclizations with terminal and substituted alkynes, offering a range of applications in synthetic chemistry due to its versatility and efficiency in forming iodocyclopentenes with yields up to 80% (Barluenga, Palomas, Rubio, & González, 2007).
Synthesis of Cyclopentenones
Another application is in the synthesis of cyclopentenones. Sawada et al. (1986) reported that the reaction of 1-iodo-3-bromopropene derivatives with lithium enolates of N, N-dialkylcarboxamides, followed by treatment with t-BuLi, yields cyclopentenones in high yields. This process underscores the utility of this compound in synthesizing complex organic molecules (Sawada, Webb, Stoll, & Negishi, 1986).
Diastereoselective Iodocarbocyclization
Kitagawa et al. (1994) utilized diastereoselective iodocarbocyclization of 4-pentenylmalonate derivatives as an application in cyclosarkomycin synthesis. This method involves treating 4-pentenylmalonate with iodine and Ti(OtBu)4 in the presence of CuO, demonstrating the synthetic potential of this compound in complex molecular constructions (Kitagawa, Inoue, & Taguchi, 1994).
Aldehyde Addition and Copper-Mediated Allylation
Urabe and Sato (1999) explored the use of this compound in the context of aldehyde addition and copper-mediated allylation of bicyclic alkoxytitanacyclopentenes and -pentadienes. Their study highlights the compound's role in facilitating diverse reactions and producing varied organic compounds (Urabe & Sato, 1999).
Highly Anti-Selective SN2' Substitutions
Calaza, Hupe, and Knochel (2003) demonstrated the application of this compound in highly anti-selective SN2' substitutions of chiral cyclic 2-iodo-allylic alcohol derivatives. This research provides insights into the stereoselective transformations important in medicinal chemistry and the synthesis of complex organic molecules (Calaza, Hupe, & Knochel, 2003).
properties
IUPAC Name |
1-iodocyclopentene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7I/c6-5-3-1-2-4-5/h3H,1-2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYOSEWMRNVIYNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90338460 |
Source
|
| Record name | 1-Iodocyclopentene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90338460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17497-52-8 |
Source
|
| Record name | 1-Iodocyclopentene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90338460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-iodocyclopent-1-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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